Cas no 1361804-84-3 (Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylate
• CAS No: 1361804-84-3
• MF: C₁₀H₁₀BrF₂NO₂
• MW: 294.092709064484
• CID: 4933694
• Update Time: 2025-06-15

Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylate
• Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylate

• Inchi： 1S/C10H10BrF2NO2/c1-5-7(3-11)14-4-6(9(12)13)8(5)10(15)16-2/h4,9H,3H2,1-2H3
• InChI Key： LDIMZEGLCJRPGR-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=C(C(=O)OC)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylate

Introduction to Methyl 2-(bromomethyl)-5-(difluoromethyl)-3-methylpyridine-4-carboxylate (CAS No. 1361804-84-3)

Methyl 2-(bromomethyl)-5-()-3-methylpyridine-4-carboxylate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1361804-84-3, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both bromomethyl and substituents, make it a versatile building block for designing novel therapeutic agents.

The significance of this compound lies in its potential applications across multiple domains of medicinal chemistry. The bromomethyl group provides a reactive site for further functionalization, enabling the attachment of various pharmacophores. In contrast, the group is known to enhance metabolic stability and binding affinity, which are critical factors in drug design. These attributes have positioned Methyl 2-(bromomethyl)-5-()-3-methylpyridine-4-carboxylate as a valuable asset in the quest for next-generation pharmaceuticals.

Recent advancements in synthetic methodologies have further highlighted the utility of this compound. Researchers have leveraged its reactivity to develop innovative strategies for constructing complex molecular architectures. For instance, the bromomethyl moiety has been employed in cross-coupling reactions, allowing for the introduction of aryl or heteroaryl groups. This approach has been particularly effective in generating derivatives with enhanced biological activity. Similarly, the group has been utilized to improve pharmacokinetic properties, making it an attractive feature for drug candidates targeting neurological and inflammatory disorders.

The compound's relevance is further underscored by its incorporation into several ongoing research projects. In one notable study, Methyl 2-(bromomethyl)-5-()-3-methylpyridine-4-carboxylate was used as a precursor in the synthesis of novel kinase inhibitors. These inhibitors exhibit promising activity against cancer-related kinases, demonstrating the compound's potential in oncology research. Another study focused on its role in developing antiviral agents, where its structural features were exploited to design molecules capable of inhibiting viral replication. These findings highlight the broad applicability of this compound across different therapeutic areas.

The synthetic pathways involving Methyl 2-(bromomethyl)-5-()-3-methylpyridine-4-carboxylate have also seen significant improvements. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production methods. These advancements not only enhance the accessibility of the compound but also reduce costs associated with its preparation. As a result, more researchers can now explore its potential without facing significant logistical challenges.

In conclusion, Methyl 2-(bromomethyl)-5-()-3-methylpyridine-4-carboxylate (CAS No. 1361804-84-3) is a multifaceted compound with substantial implications in pharmaceutical chemistry. Its unique structural features and reactivity make it an indispensable tool for designing innovative therapeutic agents. The ongoing research and development efforts continue to uncover new applications for this compound, reinforcing its importance in the quest for effective treatments across various diseases.